4-Phenyl-1,2,5-oxadiazol-3-amine
Overview
Description
4-Phenyl-1,2,5-oxadiazol-3-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It is a heterocyclic compound that consists of an oxadiazole ring attached to a phenyl group. This compound exhibits a wide range of biological activities, including anti-inflammatory, anticancer, antimicrobial, and anticonvulsant properties. In
Scientific Research Applications
Anticancer Activity: A study focused on the synthesis and evaluation of anticancer activity of oxadiazole derivatives against various human cancer cell lines. These compounds showed good to moderate activity on all tested cell lines (Yakantham, Sreenivasulu, & Raju, 2019).
Photochemical Methodology: Research on the photochemical synthesis of perfluoroalkyl-1,2,4-oxadiazoles has been described, demonstrating a method to prepare 3-amino- and 3-(N-alkylamino)-5-perfluoroalkyl-1,2,4-oxadiazoles (Buscemi, Pace, & Vivona, 2000).
Photoinduced Molecular Rearrangements: A study explored the photochemistry of 1,2,4-oxadiazoles in the presence of nitrogen nucleophiles, leading to the formation of various heterocyclic compounds like 1,2,4-triazoles and indazoles (Buscemi, Vivona, & Caronna, 1996).
Reactivity in Ionic Liquids: This research investigated the kinetics of rearrangement reactions of oxadiazole derivatives in ionic liquids, finding enhanced reactivity compared to conventional solvents (D’Anna, Frenna, Noto, Pace, & Spinelli, 2005).
Synthesis and Crystal Structure: A study on the synthesis and crystal structure of N-substituted oxadiazole derivatives was conducted, contributing to the understanding of their structural properties (Xi Li-min, 2010).
Antifungal Evaluation: Research was conducted on the synthesis of oxadiazole derivatives with antifungal properties, demonstrating significant activity against various fungal pathogens (Nimbalkar, Tupe, Vázquez, Khan, Sangshetti, & Nikalje, 2016).
Structure Determination from Powder Diffraction Data: The crystal structures of oxadiazole compounds were determined, providing insights into their molecular arrangement (Emmerling, Reck, Kraus, Orgzall, & Schulz, 2008).
Antioxidant Activity: A synthesis study of oxadiazole derivatives was conducted, evaluating their antioxidant activity. Some compounds demonstrated significant radical scavenging properties (Kotaiah, Harikrishna, Nagaraju, & Rao, 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Oxadiazole derivatives have been reported to possess a broad spectrum of biological activity, including anti-inflammatory, anti-hiv, antibacterial, anticonvulsant activities, antimalarial, herbicidal, antianxiety, insecticidal, antitubercular, antiviral, antifungal, anti-hbv, anticancer, and analgesic .
Mode of Action
1,3,4-oxadiazole derivatives have been reported to act on several enzymes such as thymidylate-synthase, hdac(histone deacetylase), topoisomerase ii, telomerase, thymidine phosphorylase to stop proliferation . They also act on some pathways like inhibiting telomerase activity, focal adhesion kinase(FAK) inhibitors, targeting thymidylate synthase, an inhibitor of the B-cell lymphoma 2, inhibitor of NF-kB signaling pathway and targeting tubulin polymerization .
Biochemical Pathways
It’s known that oxadiazole derivatives can disrupt the growth and pathogenicity of certain bacteria by interfering with pathways associated with bacterial virulence, including the two-component regulation system, flagellar assembly, bacterial secretion system, quorum sensing, abc transporters, and bacterial chemotaxis .
Result of Action
Oxadiazole derivatives have been reported to have significant anticancer and antioxidant activities .
properties
IUPAC Name |
4-phenyl-1,2,5-oxadiazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c9-8-7(10-12-11-8)6-4-2-1-3-5-6/h1-5H,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APGIIVSHRRCAPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NON=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30145877 |
Source
|
| Record name | 4-Phenylfurazanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30145877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
10349-14-1 |
Source
|
| Record name | 4-Phenylfurazanamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010349141 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Phenylfurazanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30145877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-phenyl-1,2,5-oxadiazol-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[p-(Dimethylamino)phenyl]lithium](/img/structure/B78415.png)
